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Compound of Interest

Compound Name: 1-Hydroxyguanidine sulfate

CAS No.: 129656-40-2

Cat. No.: B15565091

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core basic properties

of 1-Hydroxyguanidine sulfate. The information is curated for researchers, scientists, and

professionals in the field of drug development, with a focus on data presentation, experimental

methodologies, and mechanistic understanding.

Chemical and Physical Properties
1-Hydroxyguanidine sulfate is a salt form of hydroxyguanidine, a derivative of guanidine. It is

recognized for its potential as an antitumor and antiviral agent.[1][2][3] The compound's

biological activity is primarily attributed to its ability to act as a nitric oxide (NO) donor upon

enzymatic oxidation.

Table 1: General and Physical Properties of 1-Hydroxyguanidine Sulfate
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Property Value Source(s)

Chemical Name 1-Hydroxyguanidine sulfate [4]

Synonyms Hydroxyguanidine hemisulfate [4]

CAS Number 6345-29-5 [4][5]

Molecular Formula C₂H₁₂N₆O₆S [4]

Molecular Weight 248.22 g/mol [4]

Appearance White crystalline powder [2]

Melting Point 200 °C (decomposes) [2]

Table 2: Solubility and pKa

Property Value Source(s)

Solubility in Water 25 mg/mL [5]

pKa (of N-hydroxyguanidinium) ~8.1 [6]

Synthesis and Purification
While a specific, detailed protocol for the synthesis of 1-Hydroxyguanidine sulfate is not

readily available in the public domain, a general approach can be inferred from the synthesis of

related compounds such as hydroxylamine and guanidine salts.

A plausible synthetic route involves the reaction of hydroxylamine with a cyanamide source,

followed by salt formation with sulfuric acid. The crude product would then be purified, likely

through recrystallization, to yield the final crystalline solid.

General Synthetic Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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